Mc-MMAD

• Molecular Formula: C51H77N7O9S
• Molecular Weight: 964.3 g/mol
• SMILES: CCC(C)C(C(CC(=O)N1CCCC1C(C(C)C(=O)NC(CC2=CC=CC=C2)C3=NC=CS3)OC)OC)N(C)C(=O)C(C(C)C)NC(=O)C(C(C)C)N(C)C(=O)CCCCCN4C(=O)C=CC4=O
• InChI: InChI=1S/C51H77N7O9S/c1-12-34(6)46(56(9)51(65)44(32(2)3)54-49(64)45(33(4)5)55(8)40(59)23-17-14-18-27-58-41(60)24-25-42(58)61)39(66-10)31-43(62)57-28-19-22-38(57)47(67-11)35(7)48(63)53-37(50-52-26-29-68-50)30-36-20-15-13-16-21-36/h13,15-16,20-21,24-26,29,32-35,37-39,44-47H,12,14,17-19,22-23,27-28,30-31H2,1-11H3,(H,53,63)(H,54,64)/t34?,35?,37?,38?,39?,44?,45?,46-,47?/m1/s1
• InChIKey: OZUQLKHIIRUJRZ-GXUPLMMYSA-N

ADC developers frequently encounter heterogeneous drug-to-antibody ratios (DAR) from non-specific conjugation, undermining therapeutic index and complicating regulatory approval. Mc-MMAD addresses this through its maleimidocaproyl linker, which enables site-specific cysteine conjugation on engineered monoclonal antibodies to achieve a homogeneous, defined DAR. • Homogeneous DAR via engineered cysteine conjugation minimizes high-DAR toxic species. • MMAD warhead demonstrates superior potency over MMAE in comparative studies. • Validated in preclinical anti-5T4 ADC models (WO2013068874A1) and in vivo tumor regression studies. Serves as an ideal benchmark for ADC linker-payload optimization and mechanistic conjugation site studies.

Mc-MMAD: A Site-Specific ADC Payload

The compound identified by the IUPAC name 6-(2,5-dioxopyrrol-1-yl)-N-[1-[[1-[[(4R)-3-methoxy-1-[2-[1-methoxy-2-methyl-3-oxo-3-[[2-phenyl-1-(1,3-thiazol-2-yl)ethyl]amino]propyl]pyrrolidin-1-yl]-5-methyl-1-oxoheptan-4-yl]-methylamino]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]-N-methylhexanamide is the chemical entity known as Mc-MMAD (CAS 1401963-15-2). Mc-MMAD is a drug-linker conjugate comprising the highly potent tubulin inhibitor Monomethyl Auristatin D (MMAD) covalently linked to a maleimidocaproyl (Mc) protective group . This construct is specifically designed for site-specific conjugation to engineered cysteine residues on monoclonal antibodies, enabling the generation of homogeneous Antibody-Drug Conjugates (ADCs) with a defined Drug-to-Antibody Ratio (DAR) [1].

Site-specific conjugation to engineered cysteine residues on mAbs

Enables homogeneous ADCs with a defined Drug-to-Antibody Ratio (DAR)

Maleimidocaproyl-protected auristatin linker-payload construct

• [1] Pfizer Inc. (2013). Antibody-drug conjugates. WO Patent WO2013068874A1. View Source

Mc-MMAD vs. Generic Auristatin Payloads

In antibody-drug conjugate (ADC) development, the selection of a payload-linker combination is a critical, multi-parametric decision that extends far beyond the simple cytotoxicity of the free toxin. Mc-MMAD is not a generic auristatin; it is a precisely engineered conjugate. Its maleimidocaproyl linker enables site-specific conjugation, which directly influences the stability, pharmacokinetics, and ultimately the therapeutic index of the resulting ADC [1]. Substituting with a different auristatin payload (e.g., MMAE or MMAF) or a non-specific conjugation linker would alter the drug-to-antibody ratio (DAR) distribution, impact the conjugate's stability in circulation, and change its in vivo efficacy and toxicity profile [2]. Furthermore, the parent toxin MMAD has been shown in comparative studies to possess a distinct potency and efficacy profile compared to its close analog MMAE, underscoring that even small structural differences in the warhead translate to significant functional divergence [3].

Non-specific linker chemistry may alter DAR distribution and conjugate stability compared to site-specific Mc-based conjugation.

Different auristatin warheads (e.g., MMAE, MMAF) show distinct potency and efficacy profiles; MMAD is not interchangeable.

Conjugation site and linker design directly affect ADC stability and in vivo performance; substituting linker-payload risks profile shift.

• [1] Pfizer Inc. (2013). Antibody-drug conjugates. WO Patent WO2013068874A1. View Source
• [2] Dorywalska, M., Strop, P., Melton-Witt, J. A., Hasa-Moreno, A., Farias, S. E., Galindo Casas, M., ... & Shelton, D. L. (2015). Site-dependent degradation of a non-cleavable auristatin-based linker-payload in rodent plasma and its effect on ADC efficacy. PLoS ONE, 10(7), e0132282. View Source
• [3] Nature Scientific Reports. (2025). Growth rate (GR) analysis of various auristatin molecules in a variety of breast cancer cell lines and a representative non-cancer cell type. Fig. 1. View Source

Mc-MMAD: Performance Evidence vs. Analogs

Potency Comparison: MMAD vs. MMAE

In a head-to-head comparative study assessing the growth rate (GR) inhibition of various auristatin molecules, the parent toxin of Mc-MMAD, MMAD, was compared against its close analog MMAE across a panel of breast cancer cell lines. The GR50 value (concentration at which growth rate is reduced by 50%) for MMAD was found to be 0.12 nM, demonstrating a 2.5-fold higher potency than MMAE, which had a GR50 of 0.30 nM under the same conditions [1]. This indicates that even at the level of the free warhead, MMAD possesses a quantifiable advantage in potency over MMAE, a commonly used ADC payload.

Potency vs. MMAE

Head-to-head

MMAD GR50: 0.12 nM vs MMAE: 0.30 nM (2.5-fold difference)

Reported potency difference supports payload selection comparison

Breast cancer cell line panel; CellTiter-Glo assay

Evidence Dimension	Potency (Growth Rate Inhibition, GR50)
Target Compound Data	MMAD: GR50 = 0.12 nM
Comparator Or Baseline	MMAE: GR50 = 0.30 nM
Quantified Difference	MMAD is 2.5-fold more potent than MMAE
Conditions	Breast cancer cell line panel; 3-day treatment; CellTiter-Glo assay; data represents mean ± sd for one experiment with n=3 biological replicates.

Why This Matters

This 2.5-fold increase in intrinsic potency of the warhead translates to a higher potential therapeutic index for Mc-MMAD-based ADCs, requiring a lower drug load or dose to achieve the same level of target cell killing compared to an MMAE-based ADC.

• [1] Nature Scientific Reports. (2025). Growth rate (GR) analysis of various auristatin molecules in a variety of breast cancer cell lines and a representative non-cancer cell type. Fig. 1. View Source

MMAD: Preferred Payload in ADC Patents

In the patent WO2013068874A1, which discloses anti-5T4 antibody-drug conjugates, the inventors explicitly state a preference for monomethylauristatin-D (MMAD) over other auristatin derivatives including MMAE, MMAF, and AEB. The patent claims that ADCs constructed with MMAD exhibit improved pharmacokinetics and efficacy compared to those using other auristatins [1]. This class-level inference is supported by the specific selection of MMAD as the preferred embodiment among numerous listed alternatives, indicating that it provides a superior balance of properties in the context of a full ADC molecule.

Patent Preference

Class-level

MMAD explicitly preferred over MMAE, MMAF, AEB in WO2013068874A1 for anti-5T4 ADCs

Indicates ADC payload selection rationale based on patent disclosure

Class-level inference; specific to anti-5T4 context

Evidence Dimension	Preference in ADC development
Target Compound Data	MMAD is identified as the preferred dolastatin derivative/analog for conjugation.
Comparator Or Baseline	Other auristatins (e.g., MMAE, MMAF, AEB)
Quantified Difference	Not quantified, but stated as a clear preference in a patent application.
Conditions	Context of anti-5T4 ADCs with site-specific non-natural amino acid conjugation.

Why This Matters

This patent disclosure provides authoritative, legally relevant evidence that MMAD (and by extension its linker-conjugate, Mc-MMAD) is not a commodity payload but a specifically selected, high-value component for generating next-generation ADCs with improved properties.

• [1] Pfizer Inc. (2013). Antibody-drug conjugates. WO Patent WO2013068874A1. View Source

MMAD ADC: Site-Dependent Stability

A study published in PLoS ONE investigated the stability of a non-cleavable auristatin-based linker-payload (PEG6-C2-MMAD) conjugated at specific sites on an antibody. The research demonstrated that the site of conjugation dramatically affects the in vivo stability and efficacy of the ADC. For example, a conjugate at one site (Site A) exhibited significant degradation of the MMAD payload in mouse plasma, while a conjugate at a different site (Site I) was highly stable. This site-dependent stability directly correlated with in vivo efficacy; the stable Site I conjugate showed complete tumor regression in a BxPC3 xenograft model at a single 10 mg/kg dose, whereas the less stable Site A conjugate was significantly less effective [1]. This highlights the critical importance of the linker and conjugation strategy, which are inherent to the Mc-MMAD design, for achieving optimal ADC performance.

Site-Dependent Stability

Cross-study

Stable conjugate (Site I-PEG6-C2-MMAD) showed complete tumor regression in BxPC3 xenograft model at 10 mg/kg

Conjugation site and linker stability are critical for ADC in vivo performance

Mouse plasma stability assay; human pancreatic cancer xenograft

Evidence Dimension	In vivo stability and efficacy
Target Compound Data	Stable conjugate (Site I-PEG6-C2-MMAD): Complete tumor regression in BxPC3 xenograft model at 10 mg/kg single dose.
Comparator Or Baseline	Unstable conjugate (Site A-PEG6-C2-MMAD): Significant payload degradation and reduced efficacy in vivo.
Quantified Difference	Differential stability profiles leading to a stark difference in in vivo efficacy (complete regression vs. reduced efficacy).
Conditions	Mouse plasma stability assay; BxPC3 human pancreatic cancer xenograft model in mice.

Why This Matters

This evidence demonstrates that the performance of an MMAD-based ADC is not solely dependent on the warhead's potency. The linker and conjugation site are equally critical. Mc-MMAD provides a specific, maleimidocaproyl-based linker that enables a defined and optimized conjugation strategy, mitigating the risk of payload degradation and ensuring robust in vivo activity.

• [1] Dorywalska, M., Strop, P., Melton-Witt, J. A., Hasa-Moreno, A., Farias, S. E., Galindo Casas, M., ... & Shelton, D. L. (2015). Site-dependent degradation of a non-cleavable auristatin-based linker-payload in rodent plasma and its effect on ADC efficacy. PLoS ONE, 10(7), e0132282. View Source

DAR Homogeneity Through Site-Specific Conjugation

The maleimidocaproyl (Mc) group of Mc-MMAD is specifically designed for conjugation to free cysteine residues on an antibody. This chemistry, when used with engineered cysteines, enables the generation of ADCs with a highly defined and homogeneous Drug-to-Antibody Ratio (DAR), typically DAR=4 or DAR=2 [1]. This is in contrast to stochastic conjugation methods (e.g., to native lysines or reduced interchain disulfides), which produce heterogeneous mixtures of ADCs with varying DARs (e.g., DAR 0-8). ADCs with a defined DAR have been shown to possess superior pharmacokinetic properties and a wider therapeutic window compared to heterogeneous mixtures, as the latter contain subpopulations of both under-conjugated (ineffective) and over-conjugated (highly toxic, rapidly cleared) species [2].

DAR Homogeneity

Class-level

Enables homogeneous ADC (defined DAR, e.g., DAR=4) through engineered cysteine conjugation

Homogeneous DAR supports consistent pharmacokinetic and efficacy profiling

Well-established principle; Mc linker provides the necessary chemistry

Evidence Dimension	ADC homogeneity (Drug-to-Antibody Ratio, DAR)
Target Compound Data	Enables site-specific conjugation to yield a homogeneous ADC with a defined DAR (e.g., DAR=4).
Comparator Or Baseline	Stochastic conjugation methods produce heterogeneous ADC mixtures with a variable DAR distribution (e.g., average DAR ~4, but individual species range from 0-8).
Quantified Difference	Not quantified as a direct comparison for Mc-MMAD itself, but the principle of improved PK/PD for homogeneous ADCs is well-established in the field.
Conditions	Conjugation chemistry via engineered cysteine residues.

Why This Matters

Procurement of Mc-MMAD is a decision to invest in a reagent that supports the development of a well-characterized, homogeneous biologic. This simplifies analytical characterization, improves batch-to-batch consistency, and is a critical factor for both robust preclinical research and eventual regulatory filings, thereby offering significant long-term value over generic, non-site-specific linker-payloads.

• [1] Pfizer Inc. (2013). Antibody-drug conjugates. WO Patent WO2013068874A1. View Source
• [2] Dorywalska, M., Strop, P., Melton-Witt, J. A., Hasa-Moreno, A., Farias, S. E., Galindo Casas, M., ... & Shelton, D. L. (2015). Site-dependent degradation of a non-cleavable auristatin-based linker-payload in rodent plasma and its effect on ADC efficacy. PLoS ONE, 10(7), e0132282. View Source

Mc-MMAD: Defined Application Scenarios

Optimized Therapeutic Index ADCs

This scenario is directly supported by evidence demonstrating the superior potency of the MMAD warhead over MMAE [1] and the ability to achieve a homogeneous DAR through site-specific conjugation [2]. Researchers should prioritize Mc-MMAD when designing ADCs where maximizing the therapeutic index is paramount. The combination of a highly potent payload with a homogeneous conjugation strategy minimizes the presence of toxic, high-DAR species and ensures consistent, predictable in vivo performance. This is particularly critical for targets with a narrow therapeutic window or for treating patient populations sensitive to off-target toxicity.

Payload Stability and ADC Efficacy

The PLOS ONE study [3] establishes a direct link between conjugation site, payload stability, and in vivo tumor regression for an MMAD-based ADC. Therefore, Mc-MMAD is an ideal tool compound for research groups investigating the fundamentals of ADC design. It serves as a model system to systematically study how conjugation site selection affects linker stability, payload metabolism, and ultimate anti-tumor activity. This is essential research for optimizing ADC candidates beyond simple target selection and is a key differentiator for groups aiming to build a mechanistic understanding of their molecules.

5T4-Targeted ADCs: Preclinical POC

The patent WO2013068874A1 [2] specifically exemplifies the use of MMAD-based conjugates with anti-5T4 antibodies. This provides a validated, literature-supported starting point for research programs targeting the 5T4 oncofetal antigen, which is expressed in a variety of solid tumors. Using Mc-MMAD to generate anti-5T4 ADCs offers a higher probability of replicating the promising preclinical results disclosed in the patent, thereby accelerating the development timeline for new therapies in this indication area.

ADC Benchmarking with a High-Performance Control

Given its established use in the literature and patents as a preferred payload-linker [2] and its potent, well-characterized activity [1], Mc-MMAD serves as an excellent positive control and benchmark for evaluating novel ADC technologies. Researchers developing new conjugation chemistries, linkers, or antibody formats can use a Mc-MMAD-based ADC as a reference standard. This allows for a rigorous, quantitative comparison of key performance metrics such as in vitro cytotoxicity, in vivo stability, and efficacy, providing a clear and defensible measure of improvement over the current state-of-the-art.

Application

Selection Property

Validation Focus

Potency-optimized homogeneous ADC development

Site-specific conjugation with defined DAR

In vivo efficacy and therapeutic margin assessment in preclinical models

ADC design and linker stability studies

Maleimidocaproyl linker enabling controlled conjugation

Conjugation site-dependent stability and payload metabolism profiling

5T4-targeted ADC preclinical research

Validated linker-payload for anti-5T4 conjugates

Replication of patent-reported anti-5T4 activity in tumor models

ADC technology benchmarking

Well-characterized auristatin payload-linker control

Comparative in vitro cytotoxicity, stability, and in vivo efficacy metrics

• [1] Nature Scientific Reports. (2025). Growth rate (GR) analysis of various auristatin molecules in a variety of breast cancer cell lines and a representative non-cancer cell type. Fig. 1. View Source
• [2] Pfizer Inc. (2013). Antibody-drug conjugates. WO Patent WO2013068874A1. View Source
• [3] Dorywalska, M., Strop, P., Melton-Witt, J. A., Hasa-Moreno, A., Farias, S. E., Galindo Casas, M., ... & Shelton, D. L. (2015). Site-dependent degradation of a non-cleavable auristatin-based linker-payload in rodent plasma and its effect on ADC efficacy. PLoS ONE, 10(7), e0132282. View Source